4-(9,10-didehydroergolin-8-yl)methylpiperazine-2,6-dione
4-(9,10-didehydroergolin-8-yl)methylpiperazine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
131816-89-2
VCID:
VC0238731
InChI:
InChI=1S/C19H20N4O2/c24-17-9-23(10-18(25)22-17)8-11-4-14-13-2-1-3-15-19(13)12(7-21-15)5-16(14)20-6-11/h1-4,7,11,16,20-21H,5-6,8-10H2,(H,22,24,25)/t11-,16-/m1/s1
SMILES:
C1C2C(=CC(CN2)CN3CC(=O)NC(=O)C3)C4=C5C1=CNC5=CC=C4
Molecular Formula:
C10H9BrN2O2
Molecular Weight:
336.4 g/mol
4-(9,10-didehydroergolin-8-yl)methylpiperazine-2,6-dione
CAS No.: 131816-89-2
Main Products
VCID: VC0238731
Molecular Formula: C10H9BrN2O2
Molecular Weight: 336.4 g/mol
| CAS No. | 131816-89-2 |
|---|---|
| Product Name | 4-(9,10-didehydroergolin-8-yl)methylpiperazine-2,6-dione |
| Molecular Formula | C10H9BrN2O2 |
| Molecular Weight | 336.4 g/mol |
| IUPAC Name | 4-[[(6aR,9R)-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinolin-9-yl]methyl]piperazine-2,6-dione |
| Standard InChI | InChI=1S/C19H20N4O2/c24-17-9-23(10-18(25)22-17)8-11-4-14-13-2-1-3-15-19(13)12(7-21-15)5-16(14)20-6-11/h1-4,7,11,16,20-21H,5-6,8-10H2,(H,22,24,25)/t11-,16-/m1/s1 |
| Standard InChIKey | SOSJSMNIBOSKML-BDJLRTHQSA-N |
| Isomeric SMILES | C1[C@@H]2C(=C[C@H](CN2)CN3CC(=O)NC(=O)C3)C4=C5C1=CNC5=CC=C4 |
| SMILES | C1C2C(=CC(CN2)CN3CC(=O)NC(=O)C3)C4=C5C1=CNC5=CC=C4 |
| Canonical SMILES | C1C2C(=CC(CN2)CN3CC(=O)NC(=O)C3)C4=C5C1=CNC5=CC=C4 |
| Synonyms | 4-(9,10-didehydroergolin-8-yl)methylpiperazine-2,6-dione 6-nor-FCE-23884 FCE 26506 FCE-26506 |
| PubChem Compound | 3083174 |
| Last Modified | Nov 11 2021 |
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